![molecular formula C19H22N2O3 B269037 N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide](/img/structure/B269037.png)
N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide, also known as MI-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. MI-1 has shown promising results in preclinical studies, demonstrating its ability to selectively target cancer cells and inhibit their growth.
Mechanism of Action
N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide works by inhibiting the activity of the enzyme MALT1, which is involved in the regulation of cell proliferation and survival. MALT1 is overexpressed in many cancer cells and plays a critical role in their growth and survival. By inhibiting MALT1, this compound can selectively target cancer cells and inhibit their growth, while leaving normal cells unharmed.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit MALT1, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and suppress tumor growth in animal models. This compound has also been shown to enhance the effectiveness of other cancer therapies, such as radiation and chemotherapy.
Advantages and Limitations for Lab Experiments
One of the advantages of N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide is its selectivity for cancer cells, which minimizes the risk of side effects. This compound has also been shown to be effective against a variety of cancer types, making it a promising candidate for broad-spectrum cancer therapy. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in some cases. In addition, further research is needed to determine the optimal dosing and administration of this compound for maximum effectiveness.
Future Directions
There are several future directions for research on N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide. One area of focus is the development of more potent analogs of this compound that can enhance its effectiveness in cancer therapy. Another area of focus is the identification of biomarkers that can predict which patients are most likely to respond to this compound treatment. Finally, further research is needed to determine the optimal dosing and administration of this compound for maximum effectiveness.
Synthesis Methods
The synthesis of N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide involves a multi-step process that includes the reaction of 4-methoxybenzoyl chloride with isopropylamine to form N-isopropyl-4-methoxybenzamide. This intermediate is then reacted with 3-nitrobenzoyl chloride to form N-isopropyl-3-nitrobenzamide. Reduction of the nitro group to an amino group with palladium on carbon and hydrogen gas yields N-isopropyl-3-amino-benzamide. Finally, acetylation of the amino group with acetic anhydride and catalytic amounts of pyridine yields this compound.
Scientific Research Applications
N-isopropyl-3-{[(4-methoxyphenyl)acetyl]amino}benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. Preclinical studies have demonstrated its ability to selectively target cancer cells and inhibit their growth. This compound has been shown to be effective against a variety of cancer types, including breast, colon, lung, and prostate cancer. In addition, this compound has been shown to enhance the effectiveness of other cancer therapies, such as radiation and chemotherapy.
properties
Molecular Formula |
C19H22N2O3 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
3-[[2-(4-methoxyphenyl)acetyl]amino]-N-propan-2-ylbenzamide |
InChI |
InChI=1S/C19H22N2O3/c1-13(2)20-19(23)15-5-4-6-16(12-15)21-18(22)11-14-7-9-17(24-3)10-8-14/h4-10,12-13H,11H2,1-3H3,(H,20,23)(H,21,22) |
InChI Key |
KYGPNHYQWHICMR-UHFFFAOYSA-N |
SMILES |
CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)OC |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.